Cas no 919117-59-2 (1,2,4-Oxadiazole, 5-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl-)

1,2,4-Oxadiazole, 5-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl- structure
919117-59-2 structure
Product Name:1,2,4-Oxadiazole, 5-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl-
CAS No:919117-59-2
MF:C17H13N5O
MW:303.318022489548
CID:765697
PubChem ID:71425533
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl-
    • 5-[1-(4-methylphenyl)triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
    • 919117-59-2
    • DTXSID50844315
    • 5-[1-(4-Methylphenyl)-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
    • Inchi: 1S/C17H13N5O/c1-12-7-9-14(10-8-12)22-11-15(19-21-22)17-18-16(20-23-17)13-5-3-2-4-6-13/h2-11H,1H3
    • InChI Key: ITJMCJXRPIEOOS-UHFFFAOYSA-N
    • SMILES: O1C(C2=CN(C3C=CC(C)=CC=3)N=N2)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 303.11201006g/mol
  • Monoisotopic Mass: 303.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 69.6Ų
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